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Introduction
Apiezon L is a silicone and halogen-free hydrocarbon grease renowned for its exceptional

performance in ultra-high vacuum applications.[1][2][3] Its unique formulation provides

excellent lubrication, low vapor pressure, and inherent resistance to radiation, making it a

critical component in a variety of sensitive scientific and industrial processes conducted in

radiation environments.[1][2][4][5][6] This document provides detailed application notes and

experimental protocols for the utilization of Apiezon L grease in environments where exposure

to ionizing radiation is a concern.

Application Notes
Key Properties and Advantages
Apiezon L grease is distinguished by a combination of properties that make it highly suitable for

use in radiation environments:

Radiation Resistance: As a halogen-free product, Apiezon L grease possesses built-in

resistance to irradiation.[1][2][5] It can withstand radiation levels of approximately 1 MGy

from 4 MeV electrons with only a minor increase in stiffness, outperforming silicone, ester, or

halogenated paraffin-based greases which tend to decompose at significantly lower radiation

levels (around 0.1 MGy).[2][4][5]
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Ultra-High Vacuum Compatibility: Apiezon L exhibits an extremely low vapor pressure of 7 x

10⁻¹¹ Torr at 20°C, making it ideal for ultra-high vacuum systems where outgassing must be

minimized.[1][5]

Excellent Lubrication: It is specially formulated to provide long-lasting lubrication while

maintaining an effective seal, crucial for the smooth operation of high-performance vacuum

pumps and other mechanical components.[1][5][7]

Silicone-Free: The absence of silicone prevents issues like 'creep' and 'carry over', which

can contaminate samples and interfere with analytical techniques such as mass

spectrometry and infrared spectroscopy.[1][4] This property is also vital in processes like

industrial painting or metal deposition where silicone contamination can inhibit adhesion.[1]

'Gettering' Action: The complex branched and unsaturated hydrocarbon structure of Apiezon

L grease gives it a high molecular weight and strong absorption properties.[4][8] This

"gettering" action allows it to absorb harmful greasy and chemical impurities from metal and

glass surfaces.[1][5]

Ease of Removal: Apiezon L is soluble in hydrocarbon solvents, making it easy to clean and

remove from surfaces when no longer needed.[1][5]

Limitations and Considerations
While Apiezon L grease offers robust performance, users should be aware of the following

limitations:

Gas Evolution at High Irradiation Levels: At very high radiation doses, Apiezon L can evolve

small quantities of gases, primarily methane and ethylene.[5][9][10] This can lead to a loss of

its very low vapor pressure characteristics.[5][9][10]

Increased Stiffness: While lubrication properties are maintained, the grease will experience a

gradual increase in stiffness with increasing radiation exposure.[5][9]

Temperature Range: Apiezon L is designed for use at ambient temperatures, typically

between 10 to 30°C.[1][2] For applications requiring performance at higher temperatures,

other grades like Apiezon H may be more suitable.[1]
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Common Applications in Radiation Environments
Apiezon L grease is widely used in a variety of applications where radiation exposure is a

factor:

Nuclear Energy and Particle Accelerators: Lubrication of mechanical components in and

around particle accelerators and nuclear reactors where radiation tolerance is essential.[9]

[11]

Aerospace and Space Applications: Used by organizations such as NASA and the European

Space Agency for lubricating components in spacecraft and satellites that are exposed to

cosmic radiation.[1][2][3][5]

Scientific Instrumentation: Lubrication of moving parts in electron microscopes and other

analytical instruments where both high vacuum and radiation resistance are required.[12]

Sealing and Lubrication of Vacuum Systems: General-purpose sealing and lubrication of

joints and components in vacuum systems that may be subjected to irradiation.[2]

Quantitative Data
The following tables summarize the key quantitative properties of Apiezon L grease, including

its performance in radiation environments.
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Property Value Reference

Vapor Pressure @ 20°C 7 x 10⁻¹¹ Torr [1][2][5]

Typical Working Temperature

Range
10 to 30°C [1][2]

Radiation Resistance
Satisfactory lubrication after ~1

MGy (4 MeV electrons)
[4][5][9]

Outgassing (ASTM E595) <1% TML, <0.1% CVCM [12]

Relative Density @ 20°C 0.896 [12]

Thermal Conductivity @ 20°C 0.194 W/m°C [12]

Volume Resistivity 1.2 x 10¹⁶ Ω cm [12]

Radiation Effects on Apiezon

L Grease
Observation Reference

Change in Consistency
Small increase in

stiffness/viscosity after ~1 MGy
[4][5][9]

Gas Evolution (at high

irradiation)

Evolution of methane and

ethylene
[5][9][10]

Lubricity

Markedly better lubricant at

high irradiation levels than

silicones, esters, and

halogenated products

[4][9]

Experimental Protocols
The following are detailed protocols for evaluating the performance of Apiezon L grease in a

radiation environment.

Protocol 1: Irradiation of Apiezon L Grease Samples
Objective: To expose samples of Apiezon L grease to a controlled dose of ionizing radiation.
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Materials:

Apiezon L grease

Sample containers (e.g., shallow, open glass or aluminum dishes)

Irradiation facility (e.g., Gamma irradiator with a known dose rate, or an electron beam

accelerator)

Dosimeters to measure the absorbed dose

Procedure:

Prepare the grease samples by placing a thin, uniform layer (e.g., 1-2 mm thick) into the

sample containers.

Place the dosimeters adjacent to the samples to accurately measure the absorbed dose.

Position the samples within the irradiation facility at a location with a calibrated and uniform

radiation field.

Expose the samples to the desired total absorbed dose (e.g., up to 1 MGy). The duration of

exposure will depend on the dose rate of the facility.

After irradiation, carefully remove the samples and dosimeters from the facility.

Record the total absorbed dose as measured by the dosimeters.

Allow the samples to rest in a controlled environment (e.g., 25°C) for a specified period

before conducting post-irradiation analysis to allow for any short-lived radical species to

decay.
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Sample Preparation Irradiation Post-Irradiation

Place Apiezon L grease in sample containers

Place samples in irradiation facility

Transfer

Position dosimeters

Expose to desired radiation dose Remove samples and dosimetersCompletion Record absorbed dose Store samples for analysis

Click to download full resolution via product page

Workflow for the irradiation of Apiezon L grease samples.

Protocol 2: Post-Irradiation Consistency Measurement
(Adapted from ASTM D217)
Objective: To quantify the change in consistency (stiffness) of Apiezon L grease after irradiation

using the cone penetration method.

Materials:

Irradiated and non-irradiated (control) Apiezon L grease samples

Penetrometer with a standard cone and grease worker

Constant temperature bath (25°C)

Procedure:

Bring both the irradiated and control grease samples to a constant temperature of 25°C in

the temperature bath.

For "unworked" penetration, fill the grease worker cup with the sample, ensuring no air

pockets are trapped.

Level the surface of the grease and place the cup on the penetrometer table.
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Adjust the penetrometer so that the tip of the cone just touches the surface of the grease.

Release the cone and allow it to fall freely into the grease for 5 seconds.

Record the penetration depth in tenths of a millimeter.

Repeat steps 2-6 for a total of three measurements for each sample and calculate the

average.

Compare the average penetration values of the irradiated and control samples to determine

the change in consistency. A lower penetration value indicates increased stiffness.
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Start with Irradiated and Control Grease Samples

Equilibrate samples to 25°C

Fill grease worker cup

Level grease surface

Position on penetrometer

Release cone and measure penetration

Record penetration depth

Repeat for a total of 3 measurements

Next measurement

Compare results of irradiated vs. control samples

All measurements complete

Click to download full resolution via product page

Workflow for post-irradiation consistency testing.
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Protocol 3: Outgassing Characteristics (ASTM E595)
Objective: To determine the outgassing properties of Apiezon L grease in a vacuum

environment.

Materials:

Apiezon L grease

ASTM E595 standard test apparatus (vacuum chamber, heated sample holder, cooled

collector plate)

Analytical balance

Procedure:

Condition the grease sample at 23°C and 50% relative humidity for 24 hours.

Accurately weigh the conditioned sample.

Place the sample in the heated holder within the vacuum chamber.

Evacuate the chamber to a pressure of at least 5 x 10⁻⁵ torr.

Heat the sample to 125°C and maintain this temperature for 24 hours. During this time, a

collector plate is maintained at 25°C to condense any outgassed volatile materials.

After 24 hours, cool the system and return the chamber to atmospheric pressure with a dry,

inert gas.

Reweigh the sample and the collector plate.

Calculate the Total Mass Loss (TML) and Collected Volatile Condensable Material (CVCM)

as percentages of the initial sample mass.
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Start with Apiezon L Grease Sample

Condition sample (23°C, 50% RH, 24h)

Weigh initial sample

Load sample into vacuum chamber

Evacuate chamber (≤ 5x10⁻⁵ torr)

Heat sample to 125°C for 24h
(Collector at 25°C)

Cool system and vent with inert gas

Weigh final sample and collector plate

Calculate TML and CVCM

Click to download full resolution via product page

Workflow for ASTM E595 outgassing testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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